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Compound of Interest

Compound Name:
3,4,5-Trifluorobenzene-1,2-

diamine

CAS No.: 168966-54-9

Cat. No.: B1597752

Get Quote

In modern medicinal chemistry and materials science, the strategic incorporation of fluorine

atoms into organic scaffolds is a cornerstone of rational design. Fluorine's unique properties—

high electronegativity, small van der Waals radius, and the ability to form strong C-F bonds—

can profoundly influence a molecule's pharmacokinetic and physicochemical profile. It can

enhance metabolic stability, improve bioavailability, and modulate receptor binding affinity.[1][2]

3,4,5-Trifluorobenzene-1,2-diamine emerges as a highly valuable building block in this

context. As a trifluorinated analog of o-phenylenediamine, it serves as a key precursor for a

diverse range of heterocyclic structures, most notably benzimidazoles.[3] The trifluoro

substitution pattern offers a unique electronic and steric profile, making it an attractive starting

material for researchers aiming to fine-tune the properties of novel drug candidates and

advanced materials.[1] This guide provides a comprehensive overview of its chemical

properties, synthesis, reactivity, and safe handling, tailored for professionals in research and

development.

Part 1: Core Chemical and Physical Properties
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A thorough understanding of a reagent's fundamental properties is critical for its effective use in

synthesis and process development. 3,4,5-Trifluorobenzene-1,2-diamine is a solid at room

temperature, and its characteristics are summarized below.

Property Value Source(s)

CAS Number 168966-54-9 [1]

Molecular Formula C₆H₅F₃N₂ [4][5]

Molecular Weight 162.11 g/mol [4][5]

Boiling Point 264.1 ± 35.0 °C at 760 mmHg [1]

Appearance Solid (form may vary)

Purity Typically ≥97% [1]

MDL Number MFCD01569524 [1]

Part 2: Synthesis and Spectroscopic
Characterization
Plausible Synthetic Route
While specific literature detailing the synthesis of 3,4,5-Trifluorobenzene-1,2-diamine is not

extensively published, a highly plausible and industrially scalable route can be extrapolated

from standard methodologies for producing substituted o-phenylenediamines.[6][7] The most

common approach involves the reduction of a corresponding dinitro or nitro-amino precursor.

A logical pathway would begin with a suitable trifluorinated aromatic compound, such as 1,2,3-

trifluorobenzene, which can be synthesized from precursors like 2,3,4-trifluoronitrobenzene.[8]

[9] Nitration of 1,2,3-trifluorobenzene would likely yield a mixture of isomers, from which the

1,2-dinitro-3,4,5-trifluorobenzene intermediate could be isolated. Subsequent reduction of the

two nitro groups, typically via catalytic hydrogenation (e.g., using Pd/C and H₂ gas) or with

reducing agents like stannous chloride (SnCl₂), would afford the target diamine.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.myskinrecipes.com/shop/en/aniline-derivatives/117166--345-trifluorobenzene-12-diamine.html
https://www.nbinno.com/article/pharmaceutical-intermediates/role-of-1-3-5-trifluorobenzene-in-modern-pharmaceutical-synthesis-ti
https://pmc.ncbi.nlm.nih.gov/articles/PMC10628531/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10628531/
https://www.chemscene.com/168966-54-9.html?productObj=CS-0161201
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8327644.htm?N=United%20States
https://www.mdpi.com/1422-8599/2023/3/M1718
https://www.mdpi.com/1422-8599/2023/3/M1718
https://www.mdpi.com/1422-8599/2023/3/M1718
https://patents.google.com/patent/CN116553997B/en
https://patents.google.com/patent/CN116553997B/en
https://wap.guidechem.com/question/what-is-the-method-for-synthes-id150004.html
https://www.benchchem.com/product/b1597752/docs#introduction-the-strategic-importance-of-fluorinated-building-blocks
https://www.benchchem.com/product/b1597752/docs#introduction-the-strategic-importance-of-fluorinated-building-blocks
https://www.benchchem.com/product/b1597752/docs#introduction-the-strategic-importance-of-fluorinated-building-blocks
https://www.benchchem.com/product/b1597752/docs#introduction-the-strategic-importance-of-fluorinated-building-blocks
https://www.benchchem.com/product/b1597752?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597752?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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